1-{1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine

• IUPAC Name: 3,5-dimethyl-4-[4-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]sulfonyl-1,2-oxazole
• InChI: InChI=1S/C20H26F3N5O3S/c1-14-19(15(2)31-25-14)32(29,30)28-7-5-17(6-8-28)26-9-11-27(12-10-26)18-4-3-16(13-24-18)20(21,22)23/h3-4,13,17H,5-12H2,1-2H3
• InChI Key: ZRNYJGNYXLJCIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)N3CCN(CC3)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H26F3N5O3S
• Molecular Weight: 473.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound has been examined using 1H and 13C NMR and two-dimensional NMR spectroscopy of COSY (1H-1H), HMQC (1H-13C) and HMBC (1H-13C). As a result, the homo- and heteronuclear spin-spin couplings have been established. The X-ray diffraction analysis has determined the spatial structure of a new derivative based on the cytisine alkaloid.

Scientific Research Applications

Metabolism and Bioactivation

• A study identified enzymes involved in the oxidative metabolism of Lu AA21004, a novel antidepressant. This research could inform the metabolic pathways and potential bioactivation of structurally related compounds, highlighting the role of cytochrome P450 enzymes in their metabolism (Hvenegaard et al., 2012).

Crystal Engineering and Supramolecular Chemistry

• Research on supramolecular complexes of sulfadiazine and pyridines demonstrated the versatility of pyridine derivatives in forming co-crystals and salts, offering insights into crystal engineering applications and the design of new materials (Elacqua et al., 2013).

Pharmacological Applications

• Piperazine derivatives have been explored for their potential as adenosine A2a receptor antagonists, indicating the therapeutic relevance of piperazine-containing compounds in neurological disorders such as Parkinson's disease (Vu et al., 2004).

Anticancer Research

• Studies on di- and trifunctional substituted 1,3-thiazoles, including those with piperazine substituents, have shown anticancer activity, suggesting the potential of these compounds in cancer therapy (Turov, 2020).

Antifungal Activity

• Research on novel amalgamations of 1,2,3-triazoles, piperidines, and thieno pyridine rings evaluated their antifungal activity, providing a basis for the development of new antifungal agents (Darandale et al., 2013).